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Compound of Interest

Compound Name: Sodium fluoride

Cat. No.: B1217037

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of sodium fluoride (NaF) in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure the safe
management of this acutely toxic compound.

Hazard Identification and Exposure Limits

Sodium fluoride is a white, odorless crystalline powder or solid.[1][2] It is highly toxic if
swallowed and causes serious skin and eye irritation.[3][4][5][6] Contact with acids liberates
very toxic hydrogen fluoride gas.[1][5][7]

Table 1: Exposure Limits for Sodium Fluoride (as Fluoride)

Agency Limit Type Value

OSHA PEL (TWA) 2.5 mg/m3
NIOSH REL (TWA) 2.5 mg/m3
ACGIH TLV (TWA) 2.5 mg/m3
NIOSH IDLH 250 mg/m3

Data sourced from multiple safety data sheets.[1][2][8] TWA: Time-Weighted Average; PEL.:
Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value;
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IDLH: Immediately Dangerous to Life or Health.

Table 2: Toxicological Data

Test Species Value

Oral LD50 Rat 31 - 52 mg/kg
Oral LD50 Mouse 57 mg/kg
Intravenous LD50 Rat 26 mg/kg

LD50: Lethal Dose, 50%.[4][8]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The required level of protection may vary

based on the scale of work and the potential for dust generation.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Purpose

Hand Protection

Nitrile or neoprene gloves
(minimum 0.11 mm thickness

recommended).[3][9]

To prevent skin contact.
Always check the
manufacturer's glove
compatibility chart.[8]

Eye/Face Protection

Chemical splash goggles.[8] A
face shield is recommended in

addition to goggles.[8]

To protect eyes and face from

dust and splashes.

Respiratory Protection

P3 (EN 143) or N100 (NIOSH)

particle filter respirator.[9]

Required when dust is
generated, ventilation is
inadequate, or exposure limits

may be exceeded.[4][9]

Skin and Body Protection

Fully buttoned, long-sleeved
lab coat.[8][9]

To protect skin from accidental

contact.
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Table 4: Glove Material Compatibility

Glove Material Splash Contact Extended Contact
Nitrile Rubber Good Fair

Neoprene Good Good

Natural Rubber Good Fair

Polyvinyl Chloride (PVC) Fair Poor

Data sourced from general chemical resistance guides.[9] Always consult the specific glove
manufacturer for breakthrough times.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

o Work Area: Always handle sodium fluoride within a certified chemical fume hood to
minimize dust inhalation.[8][9][10]

o Emergency Equipment: Ensure an eyewash station and safety shower are immediately
accessible and operational.[9]

e Don PPE: Put on all required PPE as specified in Table 3 before handling the chemical.[9]
Handling:

» Avoid Dust: Prevent actions that could generate dust, such as shaking, scraping, or using
compressed air to clean surfaces.[4][9] Use tools that will not create static electricity.[9]

» Dispensing: When weighing or transferring the powder, do so carefully.

o Creating Solutions: If making solutions, add the sodium fluoride powder slowly to the liquid
to prevent splashing.[9]

o Container Management: Keep the container tightly closed when not in use.[10][11]
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Post-Handling:

Decontamination: Clean all utensils and the work surface thoroughly.

Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer
surface of the glove.[11]

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[3][7]

Emergency Procedures: Spill Response

Immediate and proper response to a sodium fluoride spill is critical to prevent exposure.

Alert Personnel: Notify others in the immediate area.

Ensure PPE: Wear appropriate PPE, including nitrile or neoprene gloves, chemical splash
goggles, a lab coat, and if dust is present, a respirator.[8]

Containment: Cover the spill with an inert absorbent material like sand, vermiculite, or dry
lime.[1][9]

Cleanup: Carefully scoop or sweep up the material and place it into a labeled, sealed
container for hazardous waste disposal.[7][9] Avoid generating dust.[3]

Final Cleaning: Ventilate the area and wash the spill site after material pickup is complete.[3]

[9]
Evacuate: Immediately evacuate the area.[8]
Secure Area: Secure and control entrance to the spill area.[1]

Call for Help: Contact your institution's Environmental Health & Safety (EH&S) office or
emergency services (e.g., 911).[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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